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Get Quote

Primary Hazards and Safety Information

The most significant hazard associated with 4-azidobenzaldehyde is its shock and thermal sensitivity.

Explosive Hazard: A safety letter in Chemical & Engineering News emphasizes that 4-
azidobenzaldehyde is "an exceptionally explosive substance" [1]. Drop-weight impact testing by

Dow Chemical scientists yielded an H50 value of about 11 kg-cm, confirming significant shock
sensitivity. The evidence was conversion of the liquid sample to a solid char with gas generation [1].

The compound may be best manipulated as a dilute solution rather than in neat form to mitigate risk
[1].

Thermal and Light Sensitivity: The compound is light sensitive and should be shielded from light
[2] [3]. It is also recommended to avoid heat, and long-term storage is recommended at 2-6°C [3].

Chemical and Physical Properties

The table below summarizes the key identifying information and properties for 4-azidobenzaldehyde.

Property Description

CAS Number 24173-36-2 [4] [5] [2]

Molecular
Formula

C₇H₅N₃O [4] [5] [2]
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Property Description

Molecular Weight 147.13 g/mol [4] [3]

Alternate Names ( p )-Azidobenzaldehyde, 4-Formylphenyl azide [4] [5] [3]

Appearance Light yellow to yellow oil [2] [3]

Solubility Sparingly soluble in chloroform; slightly soluble in ethyl acetate and methanol [2]

[3]

Recommended Handling and Storage Protocols

Based on the identified hazards, the following handling and storage practices are advised:

Precautions: Use behind a blast shield, especially when working on a preparative scale [1].

Storage: For short-term storage, the compound may be kept at room temperature, but long-term
storage is recommended at 2-6°C [3].

Stability: The compound is light sensitive, so it must be stored in a dark container and handled in a
light-protected environment [2] [3].

Applications in Research

In a research context, 4-azidobenzaldehyde is a versatile building block used in:

Bioorthogonal Chemistry: Its azide group participates in "click" reactions with alkynes [3].
Photoaffinity Labeling: The azide group can be used to study biomolecular interactions [3].

Organic Synthesis: It serves as a precursor for synthesizing various heterocycles, such as
quinolines and triazoles, which are valuable in pharmaceutical development [3].

Experimental Workflow for Safe Handling

The diagram below outlines a logical workflow for risk assessment and handling when planning an

experiment with this compound.
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Plan Experiment with
4-Azidobenzaldehyde

Hazard Assessment:
Shock Sensitive

Thermally Unstable
Light Sensitive

Define Scale:
Small Scale vs. Preparative Scale

Select Engineering Controls:
Use of Blast Shield

for All Manipulations

Define Physical State:
Use as Dilute Solution

Avoid Neat Solid

Establish Storage Protocol:
Dark Container

2-6°C for Long Term

Execute with Caution

Click to download full resolution via product page

Workflow for handling 4-azidobenzaldehyde based on known hazards [1] [3].
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Key Safety Summary for Researchers

Critical Hazard: Shock and heat sensitivity with a confirmed low impact tolerance (H50 ~11 kg-cm)
[1].

Key Precautions: Always use a blast shield, avoid isolation of neat solid, and manipulate as a
dilute solution where possible [1].

Storage: Keep in a dark container at 2-6°C for long-term stability [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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